N'-(2-chloroacetyl)-2-(2-methylphenyl)acetohydrazide

• IUPAC Name: N'-(2-chloroacetyl)-2-(2-methylphenyl)acetohydrazide
• InChI: InChI=1S/C11H13ClN2O2/c1-8-4-2-3-5-9(8)6-10(15)13-14-11(16)7-12/h2-5H,6-7H2,1H3,(H,13,15)(H,14,16)
• InChI Key: PXUBQZXHGZIBSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)NNC(=O)CCl
• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol
• CAS No.: 1394042-06-8

Description

N-(2-chloroacetyl)-2-(2-methylphenyl)acetohydrazide, or N-(2-chloroacetyl)-2-(2-methylphenyl)acetohydrazide, is a synthetic compound with a wide range of applications in scientific research. It is used in the synthesis of various compounds, including pharmaceuticals, and has been studied for its potential therapeutic applications.

Scientific Research Applications

Therapeutic and Mechanistic Insights from N-acetylcysteine (NAC)

N-acetylcysteine (NAC) emerges as a focal point in psychiatric and medical research due to its antioxidant properties and its role as a precursor to glutathione. It modulates various pathways, showing promise in treating addiction, compulsive disorders, schizophrenia, and bipolar disorder (Dean et al., 2011). Furthermore, NAC's antioxidant benefits are highlighted in its potential to convert to intracellular glutathione, suggesting its indirect antioxidant capacity rather than being a direct antioxidant (Rushworth & Megson, 2014).

Application in Environmental and Clinical Toxicology

The environmental and clinical toxicology of various compounds, including chloroacetanilide herbicides and their remediation strategies, are explored. This highlights the dual nature of chemical compounds as both potential environmental hazards and therapeutic agents. Research on 2,4-D herbicide toxicity underscores the complexity of environmental impact and the need for effective degradation strategies (Zuanazzi et al., 2020).

Exploration of New Potential Drugs

The development of new drugs, such as phosphorylacetohydrazides, reflects ongoing research in psychopharmacology, aiming to find compounds with therapeutic benefits for neurological and psychiatric conditions. This area of study showcases the process of designing, synthesizing, and assessing compounds for potential medical use (Semina et al., 2016).